Cas no 78952-29-1 (2,2-dimethyl-3-(propan-2-yloxy)propan-1-ol)

• Product Name: 2,2-dimethyl-3-(propan-2-yloxy)propan-1-ol
• CAS No: 78952-29-1
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 4188320
• PubChem ID: 12698286
• Update Time: 2025-08-02

2,2-dimethyl-3-(propan-2-yloxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2,2-dimethyl-3-(1-methylethoxy)-
• 2,2-dimethyl-3-(propan-2-yloxy)propan-1-ol
• 3-Isopropoxy-2,2-dimethylpropan-1-ol
• HPAHMHPNTXBINA-UHFFFAOYSA-N
• 78952-29-1
• EN300-1869284
• AKOS019789259
• SCHEMBL10991138

• Inchi： 1S/C8H18O2/c1-7(2)10-6-8(3,4)5-9/h7,9H,5-6H2,1-4H3
• InChI Key： HPAHMHPNTXBINA-UHFFFAOYSA-N
• SMILES： C(O)C(C)(C)COC(C)C

Computed Properties

• Exact Mass: 146.130679813Da
• Monoisotopic Mass: 146.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2-dimethyl-3-(propan-2-yloxy)propan-1-ol

Compound CAS No. 78952-29-1: 2,2-Dimethyl-3-(Propan-2-yloxy)Propan-1-Ol

The compound with CAS No. 78952-29-1, commonly referred to as 2,2-dimethyl-3-(propan-2-yloxy)propan-1-ol, is a versatile organic compound with a unique structure and diverse applications. This compound belongs to the class of alcohols and is characterized by its branched carbon chain and hydroxyl group (-OH) functionality. The molecule's structure plays a pivotal role in its chemical reactivity and physical properties, making it an interesting subject for both academic and industrial research.

Structure and Physical Properties: The molecular formula of 78952-29-1 is C₉H₁₈O₃, with a molecular weight of approximately 166 g/mol. Its structure consists of a central propane chain substituted with two methyl groups at the second carbon and a propan-2-yloxy group at the third carbon. This arrangement imparts the molecule with a relatively high boiling point (~140°C) and a low melting point (~−40°C), making it suitable for various applications in different temperature conditions.

Synthesis and Manufacturing: The synthesis of 78952-29-1 typically involves multi-step organic reactions, including alkylation, oxidation, and reduction processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing the overall cost and environmental impact of manufacturing this compound.

Applications in Industry: 78952-29-1 finds extensive use in the pharmaceutical industry as an intermediate in the synthesis of various bioactive compounds. Its ability to form stable esters and ethers makes it valuable in the development of drugs targeting specific therapeutic areas such as inflammation, cardiovascular diseases, and infectious agents.

In addition to pharmaceutical applications, 78952-29-1 is also employed in the cosmetic industry as a humectant and emollient agent due to its ability to retain moisture and improve skin texture. Recent studies have highlighted its potential as a natural alternative to synthetic moisturizers, aligning with the growing consumer demand for eco-friendly personal care products.

Research Highlights: Recent research has focused on exploring the biological activities of 78952-29-1, particularly its anti-inflammatory and antioxidant properties. A study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on key inflammatory pathways, suggesting its potential as a lead molecule for anti-inflammatory drug development.

Moreover, advancements in green chemistry have led to the exploration of 78952-29-1 as a sustainable solvent for organic reactions. Its ability to dissolve a wide range of organic compounds while being biodegradable makes it an attractive alternative to traditional solvents like dichloromethane and tetrahydrofuran.

Environmental Considerations: The environmental impact of 78952-29-1 has been a topic of recent interest, particularly regarding its biodegradability and toxicity profiles. Studies conducted by the European Chemicals Agency (ECHA) indicate that this compound is readily biodegradable under aerobic conditions, posing minimal risk to aquatic ecosystems when used responsibly.

Future Prospects: Looking ahead, the demand for 78952-29-1 is expected to grow significantly due to its expanding range of applications across multiple industries. Ongoing research into its pharmacokinetics, bioavailability, and toxicity profiles will further enhance its utility in drug development and other therapeutic applications.

In conclusion, CAS No. 78952-29: 7895 3-(Propan-oxy)Propan-Ol stands out as a multifaceted compound with immense potential across various sectors. Its unique chemical properties, coupled with ongoing research advancements, ensure that it will remain a key player in both academic research and industrial applications for years to come.